Cas no 20315-25-7 (Procyanidin B1)

Conclusion: procyanidin B1 is a polyphenolic flavonoid substance, which exists in common fruits. It can bind to tlr4/md-2 complex and has anti-inflammatory activity

Procyanidin B1 structure

Product Name:Procyanidin B1

CAS No:20315-25-7

Molecular Formula:C₃₀H₂₆O₁₂

Molecular Weight:578.5202

MDL:MFCD01861512

CID:270193

PubChem ID:329751914

Procyanidin B1 Properties

Names and Identifiers

- Proanthocyanidin B1
- PROCYANIDIN B1
- PROCYANIDINDIMERB1
- PROCYANIDIN B1(RG)
- PROCYANIDIN A2(SH)
- (4→8)-Procyanidin B1
- EPICATECHIN(4B-8)CATECHIN
- EPICATECHIN(4BETA->8)CATECHIN
- OligoMeric Proantho Cyanidins
- Procyanidin B1, froM Vitis vinifera Linn.
- PROCYANIDIN B1(P)
- PROCYANIDIN B1(P) PrintBack
- Proanthocyanidin B2
- Procyanidin?B1
- PROCYANIDINDIMERB2
- Procyanidol B2
- (−)-Epicatechin (4β-8)-(+)-catechin
- 2,2'-Bis(3,4-dihydroxyphenyl)-3,3',4,4'-tetrahydro-2H,2'H-4,8'-bichromene-3,3',5,5',7,7'-hexol
- Endotelon
- Procyanidin dimer B1
- EC-(4b,8)-C
- 0566J48E7X
- Procyanidin B
- Procyanidol oligomer
- Epicatechin-(4beta->8)-ent-epicatechin
- C30H26O12
- Procyanidin-B1
- Epicatechin(4b->8)catechin
- XFZJEEAOWLFHDH-UKWJTHFESA-N
- Procyanidin B1, analytical standard
- LMPK12030001
- 2,2'-Bis(3,4-dihydroxyphenyl)-3,3',4,4'-tetrah
- ProcyanidinB1
- (4,8'-BI-2H-1-BENZOPYRAN)-3,3',5,5',7,7'-HEXOL, 2,2'-BIS(3,4-DIHYDROXYPHENYL)-3,3',4,4'-TETRAHYDRO-, (2R,2'R,3R,3'S,4R)-
- PROCYANIDIN B1 (CONSTITUENT OF GRAPE SEEDS OLIGOMERIC PROANTHOCYANIDINS)
- AS-78072
- (-)-EPICATECHIN-(4.BETA.-8)-(+)-CATECHIN
- SCHEMBL676745
- 71328-22-8
- (-)-EPICATECHIN-(4beta-8)-(+)-CATECHIN
- (4,8'-BI-2H-1-BENZOPYRAN)-3,3',5,5',7,7'-HEXOL, 2,2'-BIS(3,4-DIHYDROXYPHENYL)-3,3',4,4'-TETRAHYDRO-, (2R-(2alpha,3alpha,4beta(2'R*,3'S*)))-
- AKOS030530133
- (4,8'-BI-2H-1-BENZOPYRAN)-3,3',5,5',7,7'-HEXOL, 2,2'-BIS(3,4-DIHYDROXYPHENYL)-3,3',4,4'-TETRAHYDRO-, (2R-(2.ALPHA.,3.ALPHA.,4.BETA.(2'R*,3'S*)))-
- (2R,3S)-2-(3,4-dihydroxyphenyl)-8-[(2R,3R,4R)-2-(3,4-dihydroxyphenyl)-3,5,7-trihydroxy-3,4-dihydro-2H-chromen-4-yl]-3,4-dihydro-2H-chromene-3,5,7-triol
- (4,8-Bi-2H-1-benzopyran)-3,3',5,5',7,7'-hexol, 2,2'-bis(3,4-dihydroxyphenyl)-3,3',4,4'-tetrahydro-
- (2R,2'R,3R,3'S,4R)-2,2'-Bis(3,4-dihydroxyphenyl)-[4,8'-bichroman]-3,3',5,5',7,7'-hexaol
- CHEBI:75633
- (2R,2'R,3R,3'S,4R)-2,2'-Bis(3,4-dihydroxyphenyl)-[4,8'-bichromane]-3,3',5,5',7,7'-hexaol
- procyanidin-B-2
- PROCYANIDOL B1
- HY-N0795
- PROCYANIDIN B1, (+)-
- DTXSID401030238
- Procyanidin D
- CHEMBL504937
- Q-100247
- 2,2'-Bis(3,4-dihydroxyphenyl)-3,3',4,4'-tetrahydro-(4,8-Bi-2H-1-benzopyran)-3,3',5,5',7,7'-hexol
- cis,trans''-4,8''-Bi-(3,3',4',5,7-Pentahydroxyflavane)
- [4,8'-Bi-2H-1-benzopyran]-3,3',5,5',7,7'-hexol, 2,2'-bis(3,4-dihydroxyphenyl)-3,3',4,4'-tetrahydro-, (2R,2'R,3R,3'S,4R)-
- 4,8-Bi-(3,3',4',5,7-Pentahydroxyflavane)
- PROCYANIDIN B1 (CONSTITUENT OF MARITIME PINE) [DSC]
- Procyanidol D
- Q7247551
- (2R,2'R,3R,3'S,4R)-2,2'-bis(3,4-dihydroxyphenyl)-3,3',4,4'-tetrahydro-2H,2'H-4,8'-bichromene-3,3',5,5',7,7'-hexol
- 20315-25-7
- PROCYANIDIN B1 (CONSTITUENT OF MARITIME PINE)
- UNII-0566J48E7X
- BDBM50553252
- CS-5955
- AC-34943
- (+)-PROCYANIDIN B1
- (2R,3R,4R)-2-(3,4-dihydroxyphenyl)-4-[(2R,3S)-2-(3,4-dihydroxyphenyl)-3,5,7-trihydroxy-chroman-8-yl]chromane-3,5,7-triol
- MFCD01861512
- BRD-K72093555-001-01-0
- DA-57055
- BRD-K72093555-001-02-8
- +Expand
- MDL： MFCD01861512
- InChIKey： XFZJEEAOWLFHDH-UKWJTHFESA-N
- Inchi： 1S/C30H26O12/c31-13-7-20(37)24-23(8-13)41-29(12-2-4-16(33)19(36)6-12)27(40)26(24)25-21(38)10-17(34)14-9-22(39)28(42-30(14)25)11-1-3-15(32)18(35)5-11/h1-8,10,22,26-29,31-40H,9H2/t22-,26+,27+,28+,29+/m0/s1
- SMILES： O1C2=C([H])C(=C([H])C(=C2[C@]([H])(C2=C(C([H])=C(C3C([H])([H])[C@@]([H])([C@@]([H])(C4C([H])=C([H])C(=C(C=4[H])O[H])O[H])OC2=3)O[H])O[H])O[H])[C@]([H])([C@@]1([H])C1C([H])=C([H])C(=C(C=1[H])O[H])O[H])O[H])O[H])O[H]

Computed Properties

Exact Mass: 578.142426g/mol
Surface Charge: 0
XLogP3: 2.4
Hydrogen Bond Donor Count: 10
Hydrogen Bond Acceptor Count: 12
Rotatable Bond Count: 3
Monoisotopic Mass: 578.142426g/mol
Monoisotopic Mass: 578.142426g/mol
Topological Polar Surface Area: 221Å²
Heavy Atom Count: 42
Complexity: 925
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 5
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Molecular Weight: 578.5

Experimental Properties

LogP: 2.99500
PSA: 220.76000
Boiling Point: 955.3℃/760mmHg
Melting Point: 231-232°C
Flash Point: 133.6±25.9 °C
Color/Form: Powder
Density: 1.7±0.1 g/cm3

Procyanidin B1 Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P002961-1mg	[4,8'-Bi-2H-1-benzopyran]-3,3',5,5',7,7'-hexol, 2,2'-bis(3,4-dihydroxyphenyl)-3,3',4,4'-tetrahydro-, (2R,2'R,3R,3'S,4R)-	20315-25-7	98%	1mg	$39.00
A2B Chem LLC	AB04393-1mg	Procyanidin B1	20315-25-7	98%	1mg	$39.00	2024-04-20
Aaron	AR0029ED-5mg	[4,8'-Bi-2H-1-benzopyran]-3,3',5,5',7,7'-hexol, 2,2'-bis(3,4-dihydroxyphenyl)-3,3',4,4'-tetrahydro-, (2R,2'R,3R,3'S,4R)-	20315-25-7		5mg	$132.00
abcr	AB167912-5 mg	Procyanidin B1, 80%; .	20315-25-7	80%	5 mg	€307.70	2023-07-20
Ambeed	A843306-1mg	(2R,2'R,3R,3'S,4R)-2,2'-Bis(3,4-dihydroxyphenyl)-[4,8'-bichromane]-3,3',5,5',7,7'-hexaol	20315-25-7	98%	1mg	$53.0	2024-07-20
Chemenu	CM117445-10mg	(2R,2'R,3R,3'S,4R)-2,2'-Bis(3,4-dihydroxyphenyl)-[4,8'-bichroman]-3,3',5,5',7,7'-hexaol	20315-25-7	97%	10mg	$206
ChemFaces	CFN99557-10mg	Procyanidin B1	20315-25-7	>=98%	10mg	$168
ChemScence	CS-5955-1mg	Procyanidin B1	20315-25-7	99.28%	1mg	$264.0	2022-04-27
Chengdu Biopurify Phytochemicals Ltd	BP1146-20mg	Procyanidin B1	20315-25-7	98%	20mg	$150	2023-09-20
ChromaDex Standards	ASB-00016230-005-5mg	PROCYANIDIN B1	20315-25-7	%	5mg	$484.00

Procyanidin B1 Synthesis

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Procyanidin B1 Related Literature

1. Phenolic content, anti-inflammatory properties, and dermal wound repair properties of industrially processed and non-processed acai from the Brazilian Amazon

Jia Xiong,Fernanda V. Matta,Mary Grace,Mary Ann Lila,Neil I. Ward,Monica Felipe-Sotelo,Debora Esposito Food Funct. 2020 11 4903
2. Exploring the chemical composition and coloring qualities of cacao fruit epicarp extracts

Jesús A. O?ate-Gutiérrez,Luis M. Díaz-Sánchez,Diana L. Urbina,Julio R. Pinzón,Cristian Blanco-Tirado,Marianny Y. Combariza RSC Adv. 2023 13 12712
3. Botanical characteristics, phytochemistry and related biological activities of Rosa roxburghii Tratt fruit, and its potential use in functional foods: a review

Li-Tao Wang,Mu-Jie Lv,Juan-Yan An,Xiao-Hong Fan,Ming-Zhu Dong,Sun-Dong Zhang,Jian-Dong Wang,Yan-Qiu Wang,Zi-Hui Cai,Yu-Jie Fu Food Funct. 2021 12 1432
4. Bioavailability of red wine and grape seed proanthocyanidins in rats

Gema Pereira-Caro,Sylvie Gaillet,José Luis Ordó?ez,Pedro Mena,Letizia Bresciani,Keren A. Bindon,Daniele Del Rio,Jean-Max Rouanet,José Manuel Moreno-Rojas,Alan Crozier Food Funct. 2020 11 3986
5. Phenyl-γ-valerolactones and phenylvaleric acids, the main colonic metabolites of flavan-3-ols: synthesis, analysis, bioavailability, and bioactivity

Pedro Mena,Letizia Bresciani,Nicoletta Brindani,Iziar A. Ludwig,Gema Pereira-Caro,Donato Angelino,Rafael Llorach,Luca Calani,Furio Brighenti,Michael N. Clifford,Chris I. R. Gill,Alan Crozier,Claudio Curti,Daniele Del Rio Nat. Prod. Rep. 2019 36 714
6. Phytochemical composition and the cholinesterase and xanthine oxidase inhibitory properties of seed extracts from the Washingtonia filifera palm fruit

Sonia Floris,Antonella Fais,Antonella Rosa,Alessandra Piras,Hanen Marzouki,Rosaria Medda,Ana M. González-Paramás,Amit Kumar,Celestino Santos-Buelga,Benedetta Era RSC Adv. 2019 9 21278
7. A study of procyanidin binding to Histatin 5 using Electrospray Ionization Tandem Mass Spectrometry (ESI-MS/MS) and molecular simulations

Joshua Shraberg,Steven W. Rick,Nalaka Rannulu,Richard B. Cole Phys. Chem. Chem. Phys. 2015 17 12247
8. Effect of tannin addition on chromatic characteristics, sensory qualities and antioxidant activities of red wines

Lingxi Li,Zhe Li,Zongmin Wei,Weichao Yu,Yan Cui RSC Adv. 2020 10 7108
9. Rapid high performance screening method using UHPLC-MS to quantify 12 polyphenol compounds in fresh apples

Maria Ceymann,Eva Arrigoni,Hans Sch?rer,Daniel Baumgartner,Anna Bozzi Nising,Richard F. Hurrell Anal. Methods 2011 3 1774
10. Rapid high performance screening method using UHPLC-MS to quantify 12 polyphenol compounds in fresh apples

Maria Ceymann,Eva Arrigoni,Hans Sch?rer,Daniel Baumgartner,Anna Bozzi Nising,Richard F. Hurrell Anal. Methods 2011 3 1774
11. A phytochemical-based medication search for the SARS-CoV-2 infection by molecular docking models towards spike glycoproteins and main proteases

Anju Choorakottayil Pushkaran,Prajeesh Nath EN,Anu R. Melge,Rammanohar Puthiyedath,C. Gopi Mohan RSC Adv. 2021 11 12003

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